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Compound of Interest

Compound Name: 3-Bromo-2-methoxybenzaldehyde

Cat. No.: B113158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

thermal stability of 3-Bromo-2-methoxybenzaldehyde. Due to a lack of specific studies on this

compound, this paper also includes data from related isomers to provide a comparative context

for its potential thermal properties.

Physicochemical and Thermal Properties
Direct experimental data on the thermo-stability of 3-Bromo-2-methoxybenzaldehyde, such

as its decomposition temperature, is not readily available in public literature. However,

information on its isomers and related compounds can offer valuable insights into its potential

thermal behavior. The following table summarizes the available data for 3-Bromo-2-
methoxybenzaldehyde and its structural isomers.
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und
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Melting
Point
(°C)

Boiling
Point
(°C)

Flash
Point
(°C)

Notes

3-Bromo-

2-

methoxy

benzalde

hyde

88275-

87-0

C₈H₇BrO

₂
215.04

Not

available

Not

available

Not

applicabl

e

Solid

form.[1]

[2]

3-Bromo-

4-

hydroxy-

5-

methoxy

benzalde

hyde

2973-76-

4

C₈H₇BrO

₃
231.04 166 - 167 314

Not

available

Stable at

room

temperat

ure in

closed

container

s.[3]

2-Bromo-

3-

hydroxy-

4-

methoxy

benzalde

hyde

2973-58-

2

C₈H₇BrO

₃
231.04 202 - 207

Not

available

Not

applicabl

e

Combusti

ble solid.

[4]

5-Bromo-

2-

hydroxy-

3-

methoxy

benzalde

hyde

5034-74-

2

C₈H₇BrO

₃
231.04 125 - 127

Not

available

Not

available

Solid

form.[5]

[6]
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3-Bromo-

4-

methoxy

benzalde

hyde

34841-

06-0

C₈H₇BrO

₂
215.04 49 - 54

Not

available
> 110

Hazardo

us

combusti

on

products

include

carbon

monoxid

e, carbon

dioxide,

and

hydrogen

halides.

[7]

3-

Bromobe

nzaldehy

de

3132-99-

8
C₇H₅BrO 185.02

Not

available

Not

available

Not

available

Decompo

ses in

contact

with

water.[8]

Potential Thermal Decomposition and Hazards
While a specific decomposition temperature for 3-Bromo-2-methoxybenzaldehyde is not

documented, general information for related bromo-organic compounds suggests that thermal

decomposition can lead to the release of irritating gases and vapors.[8] For isomers like 3-

Bromo-4-hydroxy-5-methoxybenzaldehyde and 3-Bromo-4-methoxybenzaldehyde,

decomposition products are noted to include carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen bromide (HBr).[3] It is reasonable to anticipate that 3-Bromo-2-
methoxybenzaldehyde would exhibit similar decomposition products under elevated

temperatures.

The safety data for 3-Bromo-2-methoxybenzaldehyde indicates it is a combustible solid.[1]

Experimental Protocols for Thermal Analysis
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To definitively determine the thermo-stability of 3-Bromo-2-methoxybenzaldehyde,

standardized thermal analysis techniques should be employed. The following are generalized

experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA).

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point, enthalpy of fusion, and identify any other thermal

transitions (e.g., glass transition, polymorphism).

Methodology:

Sample Preparation: A small amount of the sample (typically 1-5 mg) is accurately weighed

into an aluminum DSC pan. An empty, hermetically sealed aluminum pan is used as a

reference.

Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using

certified standards (e.g., indium).

Thermal Program: The sample and reference are subjected to a controlled temperature

program. A typical program involves an initial isothermal period, followed by a linear heating

ramp (e.g., 10 °C/min) to a temperature above the expected melting point. The experiment is

conducted under an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation.

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined from the onset or peak of the endothermic melting transition. The

area under the melting peak corresponds to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)
Objective: To determine the onset of thermal decomposition and to quantify mass loss as a

function of temperature.

Methodology:

Sample Preparation: A slightly larger sample (typically 5-10 mg) is placed in a TGA pan (e.g.,

alumina or platinum).
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Instrument Setup: The TGA instrument's balance and temperature sensors are calibrated.

Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled

atmosphere (e.g., nitrogen or air) over a wide temperature range.

Data Analysis: The mass of the sample is continuously recorded as a function of

temperature. The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition, which is often defined as the temperature at which a

5% mass loss occurs. The derivative of the TGA curve (DTG) can be used to identify the

temperatures of maximum decomposition rates.

Logical Workflow for Thermo-stability Assessment
The following diagram illustrates a logical workflow for assessing the thermo-stability of a

compound like 3-Bromo-2-methoxybenzaldehyde.
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Caption: Workflow for Thermo-stability Assessment.

Signaling Pathways and Drug Development
Currently, there is no specific information available in the searched literature linking 3-Bromo-
2-methoxybenzaldehyde to defined signaling pathways or detailing its use in drug

development programs where thermal stability would be a critical parameter.

Conclusion
The thermo-stability of 3-Bromo-2-methoxybenzaldehyde has not been extensively

characterized in publicly available scientific literature. Based on the analysis of its isomers, it is
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a solid at room temperature and likely decomposes at elevated temperatures to produce

carbon oxides and hydrogen bromide. For a definitive understanding of its thermal properties,

experimental studies using techniques such as DSC and TGA are essential. Such data is

critical for ensuring the safe handling, storage, and application of this compound in research

and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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